5-Mercapto-indole-1-carboxylic acid tert-butyl ester

• Molecular Formula: C13H15NO2S
• Molecular Weight: 249.33 g/mol
• IUPAC Name: tert-butyl 5-sulfanylindole-1-carboxylate
• InChI: InChI=1S/C13H15NO2S/c1-13(2,3)16-12(15)14-7-6-9-8-10(17)4-5-11(9)14/h4-8,17H,1-3H3
• InChI Key: XZDSSUIGZMGTCX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=CC2=C1C=CC(=C2)S

Description

5-Mercapto-indole-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H15NO2S and its molecular weight is 249.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the product of Example 89B (203.7 mg, 0.502 mmol) in anhydrous tetrahydrofuran (4 mL) at −20° under a nitrogen atmosphere was treated with a 1M solution of tetrabutylammonium fluoride in tetrahydrofuran (0.552 mL, 0.552 mmol) and the reaction stirred at −20° for 15 minutes. The reaction was diluted with ethyl acetate (50 mL) and washed with water (2×25 mL) and brine (25 mL). The organic was dried over anhydrous magnesium sulfate, filtered, and concentrated by rotary evaporation under vacuum to provide a yellow oil. Purification by silica gel flash chromatography using 5% ethyl acetate/hexanes as eluent afforded the title compound (42 mg, 33%).